Cas no 36772-57-3 (1,2,4-Benzotriazin-3(2H)-one)

• Product Name: 1,2,4-Benzotriazin-3(2H)-one
• CAS No: 36772-57-3
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 1479338
• Update Time: 2024-08-24

1,2,4-Benzotriazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3(2H)-one
• 1,2,4-Benzotriazin-3(4H)-one

• Inchi： 1S/C7H5N3O/c11-7-8-5-3-1-2-4-6(5)9-10-7/h1-4H,(H,8,10,11)
• InChI Key： KEKCQXQAPNKMLX-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2NC(=O)N=1

Computed Properties

• Exact Mass: 147.04335

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Melting Point: 209-210 °C
• PSA: 53.82
• pka: 10.47±0.20(Predicted)